1-[1-(Oxan-4-yl)cyclobutyl]methanamine

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: [1-(oxan-4-yl)cyclobutyl]methanamine
• InChI: InChI=1S/C10H19NO/c11-8-10(4-1-5-10)9-2-6-12-7-3-9/h9H,1-8,11H2
• InChI Key: XAPIHEULRYYITN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CN)C2CCOCC2

Description

1-[1-(Oxan-4-yl)cyclobutyl]methanamine is an organic compound that features a cyclobutyl group attached to an oxan-4-yl moiety, with a methanamine group as a functional group

Preparation Methods

The synthesis of 1-[1-(Oxan-4-yl)cyclobutyl]methanamine typically involves several steps, starting from readily available precursors. The synthetic route often includes the formation of the cyclobutyl ring, followed by the introduction of the oxan-4-yl group and finally the methanamine group. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity. Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and efficiency .

Chemical Reactions Analysis

1-[1-(Oxan-4-yl)cyclobutyl]methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert it into amines or alcohols.

Substitution: It can undergo nucleophilic substitution reactions, where the methanamine group is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like halides.

Scientific Research Applications

1-[1-(Oxan-4-yl)cyclobutyl]methanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It serves as a probe to study biological pathways and interactions.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[1-(Oxan-4-yl)cyclobutyl]methanamine involves its interaction with specific molecular targets. It may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1-[1-(Oxan-4-yl)cyclobutyl]methanamine can be compared with similar compounds such as:

[1-(Oxan-4-yl)cyclopropyl]methanamine: This compound has a cyclopropyl ring instead of a cyclobutyl ring, which affects its reactivity and applications.

(3-cyclobutyl-1,2-oxazol-4-yl)methanamine:

{1-[amino(oxan-4-yl)methyl]cyclobutyl}methanol hydrochloride: This compound has an additional hydroxyl group, influencing its solubility and biological activity.